Technical Guide: tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate
Technical Guide: tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate
CAS Number: 864866-80-8
Synonyms: 2-Boc-5-bromo-1-isoindolinone, tert-Butyl 5-bromo-1-oxo-1,3-dihydro-2H-isoindole-2-carboxylate
Introduction
tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate is a key heterocyclic building block extensively utilized in medicinal chemistry and drug discovery. Its structure, featuring a protected isoindolinone core with a bromine atom, makes it a versatile intermediate for the synthesis of a wide array of complex molecules. This technical guide provides an in-depth overview of its chemical properties, a representative synthesis protocol, and its significant application in the development of Proteolysis-Targeting Chimeras (PROTACs) for targeted protein degradation.
Physicochemical Properties
A summary of the key physicochemical properties of tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate is presented in the table below. It is important to note that while some of these properties are experimentally determined, others are computationally predicted and should be considered as estimates.
| Property | Value | Source |
| CAS Number | 864866-80-8 | [PubChem][1] |
| Molecular Formula | C₁₃H₁₄BrNO₃ | [PubChem][1] |
| Molecular Weight | 312.16 g/mol | [PubChem][1] |
| Appearance | White to off-white solid | |
| Melting Point | No data available | |
| Boiling Point | No data available | [BLDpharm][2] |
| Solubility | Soluble in organic solvents like DCM, THF | |
| XLogP3 (Computed) | 2.8 | [PubChem][1] |
| Hydrogen Bond Donors | 0 | [PubChem][1] |
| Hydrogen Bond Acceptors | 3 | [PubChem][1] |
Synthesis
Experimental Protocol: Synthesis of tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate
Materials:
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4-Bromo-2-(hydroxymethyl)benzonitrile
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Di-tert-butyl dicarbonate (Boc₂O)
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4-Dimethylaminopyridine (DMAP)
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Triethylamine (Et₃N)
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Dichloromethane (DCM)
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Sodium borohydride (NaBH₄)
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Methanol (MeOH)
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Silica gel for column chromatography
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Standard laboratory glassware and equipment
Procedure:
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Reduction of the Nitrile: To a solution of 4-bromo-2-(hydroxymethyl)benzonitrile in methanol, sodium borohydride is added portion-wise at 0 °C. The reaction mixture is stirred at room temperature until the nitrile is fully reduced to the corresponding amine.
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Boc Protection: The resulting crude amino alcohol is dissolved in dichloromethane. Triethylamine and a catalytic amount of DMAP are added, followed by the dropwise addition of di-tert-butyl dicarbonate at 0 °C. The reaction is allowed to warm to room temperature and stirred overnight.
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Intramolecular Cyclization: The Boc-protected amino alcohol is then subjected to an intramolecular cyclization to form the isoindolinone ring. This can be achieved through various methods, including oxidation of the alcohol to an aldehyde followed by intramolecular reductive amination, or by converting the alcohol to a leaving group and subsequent intramolecular nucleophilic substitution.
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Work-up and Purification: The reaction mixture is quenched with water and extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica gel to afford tert-butyl 5-bromo-1-oxoisoindoline-2-carboxylate as a solid.
Spectroscopic Data (Representative)
While specific spectra for this compound are not publicly available, commercial suppliers indicate the availability of 1H NMR, 13C NMR, IR, and MS data for characterization[3][4]. The expected 1H NMR signals would include a singlet for the tert-butyl group around 1.5 ppm, a singlet for the methylene protons of the isoindolinone ring, and signals in the aromatic region corresponding to the substituted benzene ring.
Application in Drug Discovery: PROTACs
A significant application of tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate is in the synthesis of PROTACs. PROTACs are heterobifunctional molecules that induce the degradation of a target protein by recruiting an E3 ubiquitin ligase. The isoindolinone moiety, after deprotection, serves as a ligand for the Cereblon (CRBN) E3 ligase[5][6]. The bromo-substituent on the isoindolinone ring provides a convenient handle for further chemical modifications, allowing for the attachment of a linker and a ligand for the target protein.
Signaling Pathway: PROTAC-Mediated Protein Degradation
The general mechanism of action for a PROTAC utilizing a Cereblon-recruiting moiety derived from tert-butyl 5-bromo-1-oxoisoindoline-2-carboxylate is depicted below.
Caption: PROTAC-mediated protein degradation pathway.
Experimental Workflow: Synthesis of a PROTAC
The synthesis of a PROTAC using tert-butyl 5-bromo-1-oxoisoindoline-2-carboxylate as a starting material generally follows the workflow illustrated below.
Caption: General workflow for PROTAC synthesis.
Conclusion
tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate is a valuable and versatile building block in modern drug discovery. Its utility as a precursor for Cereblon-recruiting PROTACs highlights its importance in the development of novel therapeutics aimed at targeted protein degradation. The synthetic accessibility and the presence of a functionalizable bromine handle ensure its continued use in the exploration of new chemical space for the treatment of various diseases. Further research into its synthesis and the development of derivatives will undoubtedly contribute to the advancement of medicinal chemistry.
References
- 1. tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate | C13H14BrNO3 | CID 23158154 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 864866-80-8|tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate|BLD Pharm [bldpharm.com]
- 3. E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones - PMC [pmc.ncbi.nlm.nih.gov]
- 4. tert-Butyl 5-bromo-1-oxoisoindoline-2-carboxylate(864866-80-8) 1H NMR [m.chemicalbook.com]
- 5. Frontiers | E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points [frontiersin.org]
- 6. benchchem.com [benchchem.com]


